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Tererstigmine Tererstigmine
Brand Name: Vulcanchem
CAS No.: 147650-57-5
VCID: VC0115483
InChI: InChI=1S/C21H33N3O3/c1-5-6-7-8-9-13-22-20(25)26-16-10-11-18-17(15-16)21(2)12-14-23(3)27-19(21)24(18)4/h10-11,15,19H,5-9,12-14H2,1-4H3,(H,22,25)/t19-,21-/m0/s1
SMILES: CCCCCCCNC(=O)OC1=CC2=C(C=C1)N(C3C2(CCN(O3)C)C)C
Molecular Formula: C21H33N3O3
Molecular Weight: 375.5 g/mol

Tererstigmine

CAS No.: 147650-57-5

Main Products

VCID: VC0115483

Molecular Formula: C21H33N3O3

Molecular Weight: 375.5 g/mol

Tererstigmine - 147650-57-5

CAS No. 147650-57-5
Product Name Tererstigmine
Molecular Formula C21H33N3O3
Molecular Weight 375.5 g/mol
IUPAC Name [(4aS,9aS)-2,4a,9-trimethyl-4,9a-dihydro-3H-oxazino[6,5-b]indol-6-yl] N-heptylcarbamate
Standard InChI InChI=1S/C21H33N3O3/c1-5-6-7-8-9-13-22-20(25)26-16-10-11-18-17(15-16)21(2)12-14-23(3)27-19(21)24(18)4/h10-11,15,19H,5-9,12-14H2,1-4H3,(H,22,25)/t19-,21-/m0/s1
Standard InChIKey AFVACNVFXZVAEU-FPOVZHCZSA-N
Isomeric SMILES CCCCCCCNC(=O)OC1=CC2=C(C=C1)N([C@@H]3[C@]2(CCN(O3)C)C)C
SMILES CCCCCCCNC(=O)OC1=CC2=C(C=C1)N(C3C2(CCN(O3)C)C)C
Canonical SMILES CCCCCCCNC(=O)OC1=CC2=C(C=C1)N(C3C2(CCN(O3)C)C)C
PubChem Compound 177851
Last Modified Nov 11 2021
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